Cas no 34297-29-5 (Valine,N-acetyl-3-(methylthio)-)

• Product Name: Valine,N-acetyl-3-(methylthio)-
• CAS No: 34297-29-5
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 306598
• PubChem ID: 3082391
• Update Time: 2025-04-19

Valine,N-acetyl-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Valine,N-acetyl-3-(methylthio)-
• (2R)-2-acetamido-3-methyl-3-methylsulfanylbutanoic acid
• N-Acetyl-S-methyl-DL-penicillamine
• S-Methyl-N-acetylpenicillamine
• DTXSID10187856
• 34297-29-5
• DL-Valine, N-acetyl-3-(methylthio)-

• Inchi： 1S/C8H15NO3S/c1-5(10)9-6(7(11)12)8(2,3)13-4/h6H,1-4H3,(H,9,10)(H,11,12)/t6-/m1/s1
• InChI Key： CZLUCNVYZJBVPR-ZCFIWIBFSA-N
• SMILES： S(C)C(C)(C)[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 205.07700
• Monoisotopic Mass: 205.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Density: 1.169
• Boiling Point: 418.5°Cat760mmHg
• Flash Point: 206.9°C
• Refractive Index: 1.506
• PSA: 91.70000
• LogP: 1.10820